Cas no 1361902-02-4 (2-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid
• CAS No: 1361902-02-4
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933439
• Update Time: 2025-05-26

2-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-3-13-5(2-10)7(9(14)15)6(4)8(11)12/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： AZOPPYDYBIAZOS-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)O)=C(C(F)F)C(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid

Compound CAS No. 1361902-02-4: 2-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-3-carboxylic Acid

The compound CAS No. 1361902-02-4, also known as 2-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-3-carboxylic Acid, is a highly specialized organic compound with a complex structure and diverse applications in the field of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential for use in various industrial and therapeutic applications.

The molecular structure of this compound is characterized by a pyridine ring with multiple substituents. Specifically, the molecule features a chloromethyl group at position 2, a difluoromethyl group at position 4, and a methyl group at position 5. The carboxylic acid functional group is located at position 3 of the pyridine ring. This combination of substituents imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its ability to act as a building block for constructing high-performance polymers with tailored properties, such as improved thermal stability, mechanical strength, and electrical conductivity. These findings suggest that this compound could play a significant role in the creation of next-generation materials for use in electronics, aerospace, and renewable energy technologies.

In addition to its role in materials science, this compound has also been investigated for its potential in pharmaceutical applications. The presence of multiple functional groups makes it an attractive candidate for drug design, particularly in the development of bioactive molecules with specific targeting capabilities. Recent research has focused on its ability to interact with biological systems, including its potential as an inhibitor or modulator of key enzymes involved in various disease pathways.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the chlorination of a methyl group on the pyridine ring, followed by fluorination at another position, and finally the introduction of the carboxylic acid group through oxidation or other functionalization techniques. These steps highlight the complexity of synthesizing such compounds and underscore the importance of advanced synthetic methodologies in modern organic chemistry.

From an environmental perspective, this compound has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under certain conditions, it can undergo enzymatic degradation by microorganisms, reducing its persistence in natural environments. However, further studies are needed to fully understand its environmental fate and assess its safety for large-scale industrial use.

In conclusion, CAS No. 1361902-02-4 or 2-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-3-carboxylic Acid represents a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in fields ranging from materials science to pharmacology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial innovation.